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Compound of Interest

Compound Name:
3-Fluoro-5-(trifluoromethyl)phenyl

isocyanate

Cat. No.: B1335913 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Fluoro-5-(trifluoromethyl)phenyl
isocyanate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Fluoro-5-
(trifluoromethyl)phenyl isocyanate (CAS No: 302912-19-2), a chemical intermediate used in

laboratory and manufacturing settings.[1] Due to its hazardous properties, strict adherence to

safety protocols is essential to minimize risks to personnel and the environment.

Hazard Identification and Classification
3-Fluoro-5-(trifluoromethyl)phenyl isocyanate is classified as a hazardous substance.[1][2]

The primary routes of exposure are inhalation, skin contact, and ingestion. It is harmful if

swallowed, in contact with skin, or if inhaled.[1][2] This chemical causes skin and serious eye

irritation, and may lead to allergic skin reactions or asthma-like symptoms if inhaled.[1][2] It

may also cause respiratory irritation.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2]

Eye Irritation Category 2
H319: Causes serious eye

irritation[1][2]

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[1][2]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

The signal word for this chemical is Danger.[1][2]

Physical and Chemical Properties
Understanding the physical properties of this compound is crucial for safe handling and

storage.

Table 2: Physical and Chemical Data
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Property Value

CAS Number 302912-19-2[1]

Molecular Formula C8H3F4NO[2]

Molecular Weight 205.11 g/mol [2]

Appearance Liquid

Boiling Point 164 °C (lit.)

Density 1.423 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.446 (lit.)

Flash Point 110 °C (230.0 °F) - closed cup

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent exposure and accidents.

Handling Protocols
Always work in a well-ventilated area, preferably under a chemical fume hood.

Avoid breathing vapors, mists, or gas.[1][2]

Avoid contact with skin, eyes, and clothing.[1]

Wear appropriate personal protective equipment (PPE) as detailed in Section 5.[1][2]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Contaminated work clothing should not be allowed out of the workplace.[3]

Remove contaminated clothing and wash it before reuse.
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Caption: Standard workflow for safely handling 3-Fluoro-5-(trifluoromethyl)phenyl
isocyanate.

Storage Conditions
Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed when not in use.[1]

Store locked up.

Recommended storage temperature is 2-8°C.

This material is moisture-sensitive; store under an inert gas if possible.

Keep away from heat, sparks, open flames, and hot surfaces.[4]

First Aid Measures
In case of exposure, immediate action is required. Always show the safety data sheet to the

attending medical professional.[1]

Table 3: First Aid Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1335913?utm_src=pdf-body
https://www.benchchem.com/product/b1335913?utm_src=pdf-body
https://georganics.sk/wp-content/uploads/2021/05/3-Fluoro-5-trifluoromethylphenyl-isocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/3-Fluoro-5-trifluoromethylphenyl-isocyanate.pdf
https://www.fishersci.com/store/msds?partNumber=AC314170050&countryCode=US&language=en
https://georganics.sk/wp-content/uploads/2021/05/3-Fluoro-5-trifluoromethylphenyl-isocyanate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration or

oxygen. Consult a physician immediately.[1][3]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Consult

a physician immediately.[1]

Eye Contact

Rinse cautiously and thoroughly with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Consult a physician immediately.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.[1]

Exposure Controls and Personal Protection
Engineering Controls

Ventilation: Use process enclosures, local exhaust ventilation, or other engineering controls

to maintain airborne levels below recommended exposure limits.[5]

Safety Equipment: A safety shower and eye bath should be readily available in the

immediate work area.[1][5]

Personal Protective Equipment (PPE)
Table 4: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles and/or a face

shield.[1][5][6]

Skin Protection

Wear appropriate protective gloves (e.g., Butyl

rubber, Nitrile rubber) and clothing to prevent

skin exposure.[1][5]

Respiratory Protection

If ventilation is inadequate, use a NIOSH/MSHA

or European Standard EN 149 approved

respirator with an appropriate filter (e.g., type

ABEK).[7]

Accidental Release Measures
In the event of a spill, follow these emergency procedures to mitigate the hazard.

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment, including respiratory protection, to avoid breathing vapors and prevent

contact with the substance.[1] Ensure adequate ventilation.[1]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains, surface water, or ground water systems.[1]

Containment and Cleanup: Cover the spill with a suitable non-flammable absorbent material

(e.g., sand, earth, vermiculite).[1][8] Collect the absorbed material and place it in a suitable,

labeled container for disposal as hazardous waste.[8] Wash the spill site after material

pickup is complete.[1]
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Spill Detected

Assess Situation
(Size & Location of Spill)

Evacuate Immediate Area
Alert Others

Don Full PPE
(Respirator, Gloves, Goggles, Suit)

Ensure Adequate Ventilation

Contain Spill with Inert
Absorbent Material

Carefully Collect Absorbed Material
into Labeled Waste Container

Decontaminate Spill Area
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to Regulations

Incident Reported & Area Safe

Click to download full resolution via product page

Caption: Emergency workflow for responding to an accidental spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1] For large fires, water spray, fog, or alcohol-resistant foam is

recommended.[9]

Special Hazards: During a fire, irritating and toxic gases such as carbon oxides, nitrogen

oxides (NOx), and hydrogen fluoride may be generated.[1] Vapors are heavier than air and

may spread along floors.[1]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.[1][5]

Further Information: Cool containers exposed to fire with water spray to prevent them from

exploding.[1]

Toxicological Information
The toxicological properties of this substance have not been fully investigated.[5] However,

available data indicates it is harmful through oral, dermal, and inhalation routes.[1] It is a known

skin and eye irritant and can cause sensitization of the skin and respiratory system.[1][2]

Note on Experimental Protocols: This guide is based on information from publicly available

Safety Data Sheets. The detailed experimental methodologies used to generate the underlying

toxicological data (e.g., LD50, LC50 studies) are not provided in these sources and are

typically conducted under specific laboratory-controlled conditions according to international

guidelines (e.g., OECD Test Guidelines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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